Cas no 1781643-49-9 (3,3-Difluoro-1-(4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1781643-49-9
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 5743116
• PubChem ID: 105483677
• Update Time: 2025-08-05

3,3-Difluoro-1-(4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1781643-49-9
• AIUFUBJDCLIMLJ-UHFFFAOYSA-N
• SCHEMBL16730897
• 3,3-Difluoro-1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• 3,3-Difluoro-1-(4-methylphenyl)cyclobutane-1-carboxylicacid
• EN300-1460939

• Inchi： 1S/C12H12F2O2/c1-8-2-4-9(5-3-8)11(10(15)16)6-12(13,14)7-11/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： AIUFUBJDCLIMLJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=CC(C)=CC=2)C1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes